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Compound of Interest

Compound Name: 2-Chloropropan-1-ol

Cat. No.: B1217905 Get Quote

Technical Support Center: 2-Chloropropan-1-ol
Reaction Scale-Up
Welcome to the technical support center for researchers, scientists, and drug development

professionals. This guide provides troubleshooting advice and frequently asked questions

(FAQs) for scaling up chemical reactions involving 2-Chloropropan-1-ol.

Frequently Asked Questions (FAQs)
Q1: What are the key physical and chemical properties of 2-Chloropropan-1-ol relevant for

scale-up?

2-Chloropropan-1-ol is a colorless liquid utilized as a solvent and an intermediate in organic

synthesis.[1] Its properties are critical for designing scalable reaction and purification

processes. Key data is summarized below.

Table 1: Physical and Chemical Properties of 2-Chloropropan-1-ol
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Property Value Source

Molecular Formula C₃H₇ClO [2]

Molar Mass 94.54 g/mol [2]

Boiling Point 133-134 °C [2]

Density 1.103 g/cm³ (at 20 °C) [2]

Solubility

Moderately soluble in water;

Soluble in chloroform (slightly)

and methanol (sparingly).[1][2]

pKa ~14.16 (Predicted) [2]

Q2: What is the primary reactivity pattern of 2-Chloropropan-1-ol?

2-Chloropropan-1-ol is a halogenated alcohol. The chlorine atom at the C2 position makes

this carbon electrophilic and susceptible to nucleophilic attack, which is the basis for its use as

a synthetic intermediate.[1] The adjacent hydroxyl group can also participate in reactions,

notably in potential side reactions.

Q3: What are the major safety hazards I should be aware of when handling 2-Chloropropan-1-
ol at scale?

Handling 2-Chloropropan-1-ol at scale requires strict safety protocols due to its toxicity and

flammability. It is fatal if inhaled and toxic in contact with skin.[3] It can also cause serious skin

and eye irritation.[3][4] All operations should be conducted in a well-ventilated area, using

explosion-proof equipment and non-sparking tools.[3] Personal protective equipment (PPE),

including protective gloves, clothing, and eye/face protection, is mandatory.[4]

Troubleshooting Guide: Reaction Scale-Up
Q4: My reaction yield dropped significantly when moving from a 100 g scale to a 5 kg scale.

What are the most common causes?

A drop in yield during scale-up is a common issue often related to physical processes rather

than fundamental chemistry.[5] The most frequent culprits are inadequate heat and mass
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transfer.[5][6]

Heat Transfer: Exothermic reactions that are easily managed in a small flask can lead to

runaway temperatures in a large reactor. This can cause decomposition of reactants or

products and promote side reactions.

Mixing & Mass Transfer: Inefficient stirring in a large vessel can create localized "hot spots"

or areas of high reactant concentration, leading to increased byproduct formation.

Below is a logical workflow to diagnose the issue.
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Caption: Troubleshooting workflow for addressing low yield during reaction scale-up.
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Q5: I am observing a new, major byproduct that wasn't significant on the small scale. What is it

likely to be?

When using a base with 2-Chloropropan-1-ol, a common and often problematic side reaction

is intramolecular cyclization to form propylene oxide. This epoxide is highly reactive and can be

opened by nucleophiles present in the reaction (including the desired nucleophile, water, or the

alcohol starting material) to form various diol or ether-alcohol byproducts.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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